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Compound of Interest

Compound Name: Chromic sulfate pentadecahydrate

Cat. No.: B157294

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the magnetic properties of chromic
sulfate pentadecahydrate (Crz(SOa4)3-15H20). The content herein is curated for researchers,
scientists, and professionals in drug development who require a deep understanding of the
magnetic behavior of this chromium(lIl) compound. This document outlines the theoretical
basis for its magnetic characteristics, presents available quantitative data, and details the
experimental protocols for magnetic property determination.

Theoretical Framework: The Magnetic Nature of the
Chromium(lill) lon

The magnetic properties of chromic sulfate pentadecahydrate are fundamentally derived
from the electronic structure of the chromium(lll) ion. The Cr3* ion possesses a d?3 electronic
configuration, meaning it has three electrons in its 3d orbitals.

According to Crystal Field Theory, in an octahedral coordination environment, as is common for
hydrated metal sulfates, the five degenerate d-orbitals split into two energy levels: a lower-
energy tzg triplet and a higher-energy e_g doublet. For a d3 ion, each of the three d-electrons
will occupy one of the tzg orbitals with parallel spins, in accordance with Hund's rule. This
arrangement results in three unpaired electrons, rendering the complex paramagnetic.

The theoretical spin-only magnetic moment (u_s) can be calculated using the following formula:
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H_s = V[n(n+2)]

where 'n' is the number of unpaired electrons. For the Cr3* ion with n=3, the theoretical spin-

only magnetic moment is:
b_s = V[3(3+2)] = V15 = 3.87 Bohr Magnetons (B.M.)

This theoretical value provides a baseline for the expected magnetic moment of chromic

sulfate pentadecahydrate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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